Cas no 2228985-98-4 (1-(4,5-difluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(4,5-difluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228985-98-4
• MF: C₁₃H₁₆F₂O₂
• MW: 242.261751174927
• CID: 5801026
• PubChem ID: 165684373
• Update Time: 2024-01-07

1-(4,5-difluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-difluoro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanol
• [1-(4,5-difluoro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanol
• EN300-1798556
• 2228985-98-4

• Inchi： 1S/C13H16F2O2/c1-12(2)6-13(12,7-16)8-4-9(14)10(15)5-11(8)17-3/h4-5,16H,6-7H2,1-3H3
• InChI Key： NXUVPVQDTDKUOB-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1(CO)CC1(C)C)OC)F

Computed Properties

• Exact Mass: 242.11183607g/mol
• Monoisotopic Mass: 242.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų